2-fluoro-N-(4-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide

• IUPAC Name: N'-(benzenesulfonyl)-2-fluoro-N-(4-methoxyphenyl)benzenecarboximidamide
• InChI: InChI=1S/C20H17FN2O3S/c1-26-16-13-11-15(12-14-16)22-20(18-9-5-6-10-19(18)21)23-27(24,25)17-7-3-2-4-8-17/h2-14H,1H3,(H,22,23)
• InChI Key: NEEXFBRRAOSVMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C20H17FN2O3S
• Molecular Weight: 384.4 g/mol
• CAS No.: 629605-94-3

Description

2-fluoro-N-(4-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and is known for its high potency and selectivity towards its target receptors.

Scientific Research Applications

Structure-Activity Relationships

Research on benzoic acid derivatives, similar in complexity to the benzimidamide compounds, explores structure-activity relationships, particularly in pharmacological contexts. For instance, studies on hypoglycemic benzoic acid derivatives provide insights into how small changes in molecular structure can significantly impact biological activity, which could be relevant for designing new therapeutic agents (Grell et al., 1998).

Fluorinated Compounds in Neuroscience

Fluorinated compounds play a crucial role in neuroscience research, particularly in imaging studies such as PET scans. Compounds like 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide have been used to quantify serotonin receptor densities in the living brains of Alzheimer's disease patients, highlighting the application of fluorinated compounds in understanding neurodegenerative diseases (Kepe et al., 2006).

Synthesis of Fluorinated Heterocyclic Compounds

The synthesis of fluorinated heterocyclic compounds, such as pyrazolones and pyrimidines, from 2-fluoroacrylic building blocks demonstrates the chemical versatility and reactivity of fluorinated compounds. These synthetic methodologies can lead to new materials with potential applications in pharmaceuticals and materials science (Shi et al., 1996).

Fluorophores for Sensing Applications

Fluorophores derived from fluorinated compounds, such as 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, are used in the development of fluorescent probes for sensing specific ions like magnesium and zinc. These compounds are also sensitive to pH changes, making them valuable tools in environmental sensing and bioimaging (Tanaka et al., 2001).

Excited-State Intramolecular Proton Transfer

Studies on excited-state intramolecular proton transfer in derivatives of benzimidazole compounds provide insights into their photophysical properties. Understanding these properties is crucial for designing new fluorescent dyes and sensors for biological applications (Henary et al., 2007).